Cas no 27302-13-2 (1-Isoquinolineacetonitrile,a-phenyl-)

• Product name: 1-Isoquinolineacetonitrile,a-phenyl-
• CAS No: 27302-13-2
• MF: C₁₇H₁₂N₂
• MW: 244.29058
• CID: 283528
• PubChem ID: 319770

1-Isoquinolineacetonitrile,a-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolineacetonitrile,a-phenyl-
• 2-isoquinolin-1-yl-2-phenylacetonitrile
• 27302-13-2
• NSC-265332
• NSC265332
• DTXSID20312970

• Inchi： InChI=1S/C17H12N2/c18-12-16(13-6-2-1-3-7-13)17-15-9-5-4-8-14(15)10-11-19-17/h1-11,16H
• InChI Key： BYKAVFUAZPMCSD-UHFFFAOYSA-N
• SMILES： N#CC(C1=NC=CC2=CC=CC=C12)C1=CC=CC=C1

Computed Properties

• Exact Mass: 244.10016
• Monoisotopic Mass: 244.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7Ų
• XLogP3: 3.5

Experimental Properties

• Density: 1.181
• Boiling Point: 420°C at 760 mmHg
• Flash Point: 138.1°C
• Refractive Index: 1.656
• PSA: 36.68